Cas no 25167-86-6 (1,2-Benzenediol,chloro-)

• Product Name: 1,2-Benzenediol,chloro-
• CAS No: 25167-86-6
• MF: C₆H₇ClO₂
• MW: 146.571581125259
• CID: 269572
• PubChem ID: 20026882
• Update Time: 2025-04-19

1,2-Benzenediol,chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,chloro-
• 2-hydroxyphenyl hypochlorite
• Monochlorocatechol
• Pyrocatechol,chloro- (8CI)
• 25167-86-6
• Chloro-1,2-benzenediol
• 1,2-Benzenediol, chloro-
• NSC 7405
• SCHEMBL3362625
• pyrocatechol hydrochloride

• Inchi： 1S/C6H6O2.ClH/c7-5-3-1-2-4-6(5)8;/h1-4,7-8H;1H
• InChI Key： QHVYETYGDPODIT-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC=CC=1O

Computed Properties

• Exact Mass: 143.99785
• Monoisotopic Mass: 143.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.471
• Melting Point: 49 °C
• Boiling Point: 138 °C / 20mmHg
• Flash Point: 97.1°C
• Refractive Index: 1.629
• PSA: 29.46
• LogP: 1.78730